N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-4-chlorobenzamide

• IUPAC Name: N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-4-chlorobenzamide
• InChI: InChI=1S/C18H15ClN2OS/c1-12-16(11-13-5-3-2-4-6-13)23-18(20-12)21-17(22)14-7-9-15(19)10-8-14/h2-10H,11H2,1H3,(H,20,21,22)
• InChI Key: OYKKTGUZYUWXBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=C(C=C2)Cl)CC3=CC=CC=C3
• Molecular Formula: C18H15ClN2OS
• Molecular Weight: 342.8 g/mol

Description

N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-4-chlorobenzamide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound is of interest due to its unique structure and potential biological activity.

Mechanism of Action

The mechanism of action of N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-4-chlorobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways involved in cancer cell growth and proliferation. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-4-chlorobenzamide has potential biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation. This compound has also been found to have potential anti-inflammatory and antioxidant activity.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-4-chlorobenzamide in lab experiments is its potential anticancer activity, which makes it a promising candidate for the development of new cancer treatments. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research involving N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-4-chlorobenzamide. One area of interest is in the development of new cancer treatments based on its potential anticancer activity. Other potential future directions include exploring its potential use in the treatment of other diseases, such as inflammation and oxidative stress. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, as well as to optimize its synthesis and purification methods.

Synthesis Methods

The synthesis of N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-4-chlorobenzamide involves the reaction of 4-chlorobenzoyl chloride with 5-benzyl-4-methyl-2-thioxo-1,3-thiazole in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-4-chlorobenzamide has been studied for its potential use in various scientific research applications. One area of interest is in the development of new drugs for the treatment of cancer and other diseases. This compound has been found to have potential anticancer activity, and further research is being conducted to explore its mechanism of action and potential therapeutic uses.